Cas no 807343-16-4 (1H-Isoindol-1-one, 7-bromo-2,3-dihydro-2-propyl-)

• Product Name: 1H-Isoindol-1-one, 7-bromo-2,3-dihydro-2-propyl-
• CAS No: 807343-16-4
• MF: C₁₁H₁₂BrNO
• MW: 254.12308216095
• CID: 1803842
• PubChem ID: 11207517
• Update Time: 2025-04-21

1H-Isoindol-1-one, 7-bromo-2,3-dihydro-2-propyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Isoindol-1-one, 7-bromo-2,3-dihydro-2-propyl-
• 807343-16-4
• 7-Bromo-2-propylisoindolin-1-one
• 7-bromo-2-propyl-2,3-dihydro-1H-isoindol-1-one

• Inchi： 1S/C11H12BrNO/c1-2-6-13-7-8-4-3-5-9(12)10(8)11(13)14/h3-5H,2,6-7H2,1H3
• InChI Key： IOHQAUFCVQGXLT-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC2=C1C(N(CCC)C2)=O

Computed Properties

• Exact Mass: 253.01023g/mol
• Monoisotopic Mass: 253.01023g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 20.3Ų